Cas no 1284216-63-2 (1-(3-Fluoro-4-methylphenyl)propan-2-one)

• Product Name: 1-(3-Fluoro-4-methylphenyl)propan-2-one
• CAS No: 1284216-63-2
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5000839
• PubChem ID: 55274456
• Update Time: 2024-03-01

1-(3-Fluoro-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)propan-2-one
• 1-(3-Fluoro-4-methylphenyl)propan-2-one

• MDL： MFCD11553461
• Inchi： 1S/C10H11FO/c1-7-3-4-9(5-8(2)12)6-10(7)11/h3-4,6H,5H2,1-2H3
• InChI Key： DCQSPJHUPFCYNT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)CC(C)=O

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes